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Compound of Interest

Compound Name:
2-Amino-3-bromo-5-

nitrobenzonitrile

Cat. No.: B101693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2-Amino-3-
bromo-5-nitrobenzonitrile (CAS No. 17601-94-4). The information is compiled from various

Safety Data Sheets (SDS) and chemical databases to ensure a thorough understanding of the

potential hazards, handling procedures, and emergency responses associated with this

compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Amino-3-bromo-5-
nitrobenzonitrile is presented in the table below. This data is essential for understanding the

compound's behavior under various laboratory conditions.
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Property Value Source(s)

Molecular Formula C₇H₄BrN₃O₂ [1]

Molecular Weight 242.03 g/mol [1]

Appearance
Light orange to yellow to green

powder/crystal
[1]

Melting Point 180-185 °C

Boiling Point Decomposes before boiling [1]

Solubility in Water Poorly soluble [1]

Solubility in Organic Solvents

Soluble in some organic

solvents like dichloromethane

and chloroform

[1]

Flash Point Not applicable

Hazard Identification and Classification
2-Amino-3-bromo-5-nitrobenzonitrile is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The hazard

classifications and corresponding statements are crucial for risk assessment in a laboratory

setting.[2]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Below is a graphical representation of the GHS hazard classifications for 2-Amino-3-bromo-5-
nitrobenzonitrile.
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GHS Pictograms

Hazard Statements

H302 Harmful if swallowed

H312 Harmful in contact with skin

H332 Harmful if inhaled

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Click to download full resolution via product page

GHS Hazard Pictogram and Statements

First-Aid Measures
In the event of exposure to 2-Amino-3-bromo-5-nitrobenzonitrile, immediate and appropriate

first-aid measures are critical. The following flowchart outlines the recommended procedures

for different routes of exposure.[2]
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Inhalation Skin Contact Eye Contact Ingestion

Exposure to 2-Amino-3-bromo-5-nitrobenzonitrile

Move to fresh air

Inhaled

Immediately remove contaminated clothing

On Skin

Rinse cautiously with water for several minutes

In Eyes

Do NOT induce vomiting

Swallowed

If breathing is difficult, give oxygen

If not breathing, give artificial respiration

Seek immediate medical attention

Wash skin with soap and plenty of water

If irritation persists, seek medical attention

Remove contact lenses, if present and easy to do

Continue rinsing

If eye irritation persists, get medical advice/attention

Rinse mouth with water

Seek immediate medical attention

Click to download full resolution via product page

First-Aid Procedures for Exposure

Handling, Storage, and Personal Protective
Equipment (PPE)
Proper handling and storage procedures, along with the use of appropriate personal protective

equipment, are paramount to ensure the safety of laboratory personnel.

Handling and Storage
Handling: Use only in a well-ventilated area, preferably in a chemical fume hood. Avoid

breathing dust, fumes, gas, mist, vapors, or spray.[2] Avoid contact with skin and eyes. Do

not eat, drink, or smoke when using this product.[2]
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Storage: Store in a cool, dry, and well-ventilated place.[1] Keep the container tightly closed.

[1]

Personal Protective Equipment (PPE)
The following diagram illustrates the recommended personal protective equipment for handling

2-Amino-3-bromo-5-nitrobenzonitrile.

Recommended Personal Protective Equipment

Handling
2-Amino-3-bromo-5-nitrobenzonitrile

Engineering Controls

Chemical Fume Hood

Primary

Eye/Face Protection

Safety glasses with side-shields or goggles

Essential

Skin Protection

Chemical-resistant gloves (e.g., nitrile)
Laboratory coat

Essential

Respiratory Protection

NIOSH/MSHA-approved respirator (if fume hood is not available)

As needed

Click to download full resolution via product page

Recommended Personal Protective Equipment

Experimental Protocols
While specific experimental reports for the determination of all safety data for 2-Amino-3-
bromo-5-nitrobenzonitrile are not publicly available, the following sections describe the

general methodologies that are likely employed for such assessments.

Melting Point Determination (Capillary Method)
The melting point of a solid compound is a key indicator of its purity. A common method for its

determination is the capillary melting point technique.[3][4][5]

Apparatus:

Melting point apparatus

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.nj-finechem.com/products/nitrile/2-amino-3-bromo-5-nitrobenzonitrile-cas-1352644-51-2.html
https://www.nj-finechem.com/products/nitrile/2-amino-3-bromo-5-nitrobenzonitrile-cas-1352644-51-2.html
https://www.benchchem.com/product/b101693?utm_src=pdf-body
https://www.benchchem.com/product/b101693?utm_src=pdf-body-img
https://www.benchchem.com/product/b101693?utm_src=pdf-body
https://www.benchchem.com/product/b101693?utm_src=pdf-body
https://www.jk-sci.com/blogs/resource-center/method-for-determining-capillary-melting-point
https://jpdb.nihs.go.jp/jp14e/14data/General_Test/Melting_Point_Determination.pdf
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glass capillary tubes (one end sealed)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the dry, crystalline 2-Amino-3-bromo-5-
nitrobenzonitrile is finely ground using a mortar and pestle.[5]

Capillary Loading: The open end of a capillary tube is tapped into the powdered sample, and

the tube is inverted and tapped to pack the solid into the closed end to a height of 2-3 mm.[3]

[5]

Measurement: The loaded capillary tube is placed in the heating block of the melting point

apparatus. The temperature is increased at a controlled rate.[3][5] The temperature at which

the first drop of liquid is observed and the temperature at which the entire sample becomes

liquid are recorded as the melting range.[3]

Acute Toxicity Studies
The "Harmful if swallowed, in contact with skin, or if inhaled" classification suggests that acute

toxicity studies have been performed. These studies are generally conducted in accordance

with OECD (Organisation for Economic Co-operation and Development) guidelines.

Acute Oral Toxicity (OECD Guideline 423 - Acute Toxic Class Method): This method involves

the administration of the substance orally to a small group of animals at one of a series of

fixed dose levels.[6][7][8] Observations of effects and mortality are made over a 14-day

period.[7] The results allow for the classification of the substance into a specific toxicity class.

[6]

Acute Dermal Toxicity (OECD Guideline 402): This test assesses the toxic effects of a

substance when applied to the skin.[9][10][11][12][13] A single dose of the substance is

applied to a shaved area of the skin of the test animals, and the animals are observed for

signs of toxicity and mortality over 14 days.[10][12]
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Acute Inhalation Toxicity (OECD Guideline 403): This guideline is used to determine the

health hazards of inhaling a substance.[14][15][16][17][18] Test animals are exposed to the

substance in the form of a gas, vapor, or aerosol for a defined period, followed by an

observation period of at least 14 days for signs of toxicity and mortality.[15][17]

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a formal Safety Data Sheet (SDS). Researchers, scientists, and all

personnel handling 2-Amino-3-bromo-5-nitrobenzonitrile should consult the most up-to-date

SDS provided by the manufacturer and adhere to all institutional and regulatory safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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